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Compound of Interest

Compound Name: Silane, trichloroeicosyl-

Cat. No.: B095686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for trichloroeicosylsilane (C20H41Cl3Si) is not readily

available in public literature. This guide infers its properties based on known data of its

homologous series, primarily shorter-chain alkyltrichlorosilanes. All quantitative data presented

is for related compounds and should be used as a reference for estimation.

Introduction
Trichloroeicosylsilane is an organosilicon compound with a long C20 alkyl chain attached to a

trichlorosilyl group. As a member of the alkyltrichlorosilane family, it is expected to be a highly

reactive chemical, primarily used in surface modification and as a coupling agent in various

scientific and industrial applications. Its long alkyl chain imparts significant hydrophobic

properties, making it suitable for creating water-repellent surfaces. This guide provides a

detailed overview of its anticipated chemical and physical properties, reactivity, and safety

considerations, drawing comparisons with well-documented shorter-chain homologs.

Core Chemical and Physical Properties
The defining features of trichloroeicosylsilane are its long hydrocarbon tail and the reactive

trichlorosilyl head group. These structural components dictate its physical state, solubility, and

chemical behavior. While specific measured data for trichloroeicosylsilane is scarce, the

properties of its shorter-chain analogs provide a basis for estimation.
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Physical Properties of Homologous Alkyltrichlorosilanes
The following table summarizes the known physical properties of several alkyltrichlorosilanes. It

is anticipated that trichloroeicosylsilane, with its longer alkyl chain, will have a higher boiling

point, melting point, and density compared to these shorter-chain compounds.

Property
Trichlorododecylsil
ane (C12)

Trichlorooctadecyl
silane (C18)

Trichlorocyclohexy
lsilane (C6)

Molecular Formula C12H25Cl3Si C18H37Cl3Si C6H11Cl3Si

Molecular Weight 303.77 g/mol 423.94 g/mol [1] 217.60 g/mol

Boiling Point 293-294 °C 380 °C[1] 90 °C at 10 mmHg

Melting Point Not available -33 °C[1] Not available

Density 1.02 g/mL at 25 °C Not available 1.232 g/mL at 25 °C

Refractive Index n20/D 1.454 Not available n20/D 1.478

CAS Number 4484-72-4 Not available 98-12-4

Solubility Profile
Based on the behavior of similar long-chain alkyltrichlorosilanes like trichlorooctadecylsilane,

trichloroeicosylsilane is expected to be insoluble in water.[1] Its long, nonpolar eicosyl chain will

render it highly soluble in nonpolar organic solvents such as hexane, toluene, and chloroform.

[2] Solubility in polar organic solvents like ethanol and acetone is also anticipated.[1]

Reactivity and Chemical Behavior
The chemistry of trichloroeicosylsilane is dominated by the highly reactive silicon-chlorine

bonds. These bonds are susceptible to nucleophilic attack, leading to the substitution of the

chlorine atoms.

Hydrolysis
The most significant reaction of trichloroeicosylsilane is its rapid and violent reaction with water.

[3][4] This hydrolysis reaction leads to the formation of hydrochloric acid (HCl) and a silanetriol
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intermediate (Eicosyl-Si(OH)3). The silanetriol is unstable and readily undergoes condensation

to form a polysiloxane network (a silicone polymer). This reaction is the basis for its use in

forming self-assembled monolayers and hydrophobic coatings.

Logical Relationship of Hydrolysis and Condensation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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